Cas no 369-36-8 (2-Fluoro-5-nitroaniline)

• Product Name: 2-Fluoro-5-nitroaniline
• CAS No: 369-36-8
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• MDL: MFCD00007652
• CID: 37111
• PubChem ID: 67785
• Update Time: 2025-05-26

2-Fluoro-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-nitroaniline
• Fluoronitroaniline1
• F03860 2-Fluoro-5-nitroaniline
• 2-Fluor-5-nitro-anilin
• 2-fluoro-5-nitro-aniline
• 2-Fluoro-5-nitro-phenylamine
• 2-fluro-5-nitroaniline
• 3-Amino-4-fluoronitrobenzene
• 6-fluoro-3-nitroaniline
• Benzenamine,2-fluoro-5-nitro
• Aniline,2-fluoro-5-nitro- (6CI,7CI,8CI)
• 1-Amino-2-fluoro-5-nitrobenzene
• 2-Fluoro-5-nitrobenzenamine
• 2-Fluoro-5-nitrophenylamine
• NSC 51768
• Benzenamine, 2-fluoro-5-nitro-
• KJVBJICWGQIMOZ-UHFFFAOYSA-N
• 2-fluoro-5-nitro aniline
• NSC51768
• PubChem8504
• 5-Nitro-2-fluoroaniline
• KSC497M0L
• 2-amino-4-nitro-fluorbenzene
• Aniline, 2-fluoro-5-nitro-
• InChI=1/C6H5FN2O2/c7-5-2-1-4(9(10)11)3-6(5)8/h1-3H,8H2
• D71259
• AKOS000119361
• 2-Fluoro-5-nitroaniline, 98%
• CHEMBL317872
• AC-3692
• NS00041456
• Z57127390
• F0267
• W-106577
• AS-13217
• (2-fluoro-5-nitro-phenyl)-amine
• AM20060292
• EINECS 206-720-3
• SCHEMBL589324
• A6353
• EN300-17975
• CS-W007866
• KJVBJICWGQIMOZ-UHFFFAOYSA-
• NSC-51768
• 369-36-8
• FT-0612366
• F1294-0085
• DTXSID7074660
• MFCD00007652
• 2-Fluoro-5-nitroaniline,98%
• DB-023949
• 206-720-3
• DTXCID1039260

• MDL： MFCD00007652
• Inchi： 1S/C6H5FN2O2/c7-5-2-1-4(9(10)11)3-6(5)8/h1-3H,8H2
• InChI Key： KJVBJICWGQIMOZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)[N+](=O)[O-]
• BRN： 2803491

Computed Properties

• Exact Mass: 156.03400
• Monoisotopic Mass: 156.033506
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8
• Molecular Weight: 156.11

Experimental Properties

• Color/Form: Not available
• Density: 1.3822 (estimate)
• Melting Point: 100.0 to 103.0 deg-C
• Boiling Point: 295.5°Cat760mmHg
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Water Partition Coefficient: Slightly soluble
• PSA: 71.84000
• LogP: 2.42050
• Solubility: Not available

2-Fluoro-5-nitroaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H228,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：II
• Storage Condition：Store at room temperature
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R11; R36/37/38
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Fluoro-5-nitroaniline

Introduction to 2-Fluoro-5-nitroaniline (CAS No. 369-36-8)

2-Fluoro-5-nitroaniline (CAS No. 369-36-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro and a nitro group attached to an aniline backbone. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals, dyes, and other fine chemicals.

The molecular formula of 2-Fluoro-5-nitroaniline is C₆H₅FN₂O₂, and its molecular weight is approximately 154.11 g/mol. The compound is a white to off-white crystalline solid at room temperature and is sparingly soluble in water but readily soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it easy to handle and process in laboratory settings.

In recent years, the application of 2-Fluoro-5-nitroaniline has expanded significantly due to its unique reactivity and functional group versatility. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. For instance, it has been utilized in the development of novel anti-inflammatory drugs and anticancer agents. The presence of the fluoro group enhances the lipophilicity of the molecule, which can improve its bioavailability and cellular uptake. Meanwhile, the nitro group can be reduced to an amino group under appropriate conditions, providing a versatile platform for further chemical modifications.

Recent studies have also explored the potential of 2-Fluoro-5-nitroaniline in the field of materials science. Researchers have investigated its use in the synthesis of conductive polymers and electronic materials. The electronic properties of these materials can be fine-tuned by modifying the substituents on the aniline backbone, making them suitable for applications in organic electronics and sensors.

In addition to its synthetic utility, 2-Fluoro-5-nitroaniline has been studied for its biological activities. Several research groups have reported that derivatives of this compound exhibit potent antimicrobial and antifungal properties. These findings suggest that 2-Fluoro-5-nitroaniline could serve as a lead compound for the development of new therapeutic agents against resistant pathogens.

The environmental impact of 2-Fluoro-5-nitroaniline has also been a subject of investigation. Studies have shown that proper handling and disposal practices are essential to minimize any potential environmental risks associated with its use. Efforts are ongoing to develop more sustainable synthesis methods that reduce waste generation and improve overall process efficiency.

In conclusion, 2-Fluoro-5-nitroaniline (CAS No. 369-36-8) is a multifaceted compound with a wide range of applications in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable intermediate in pharmaceutical research, materials science, and other advanced fields. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility and impact.